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1-(2-Methoxyphenyl)-2-

phenoxyethanol

Cat. No.: B7859880

Get Quote

Introduction: This technical guide provides an in-depth exploration of phenoxyethanol

derivatives, a class of compounds with significant applications across the pharmaceutical,

cosmetic, and industrial sectors. While the initial focus of this guide was the specific molecule

1-(2-Methoxyphenyl)-2-phenoxyethanol, a comprehensive search of scientific databases and

chemical registries did not yield a dedicated CAS number or substantial technical data for this

particular structure. This suggests that it may be a novel or less-characterized compound.

Therefore, to provide valuable and actionable insights for researchers, scientists, and drug

development professionals, this guide will focus on the well-characterized and widely used

parent compound, 2-Phenoxyethanol (CAS RN: 122-99-6). The principles, methodologies, and

applications discussed herein for 2-phenoxyethanol can serve as a strong foundational

framework for understanding and investigating more complex derivatives like the target

molecule.

Part 1: Core Chemical Identifiers and Properties of
2-Phenoxyethanol
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A precise understanding of a compound's identity and physicochemical properties is paramount

for any scientific endeavor. The following tables summarize the key identifiers and properties

for 2-Phenoxyethanol, a colorless, oily liquid with a faint rose-like scent.[1][2][3]

Identifier Value Source

CAS Number 122-99-6 [2][4][5][6]

EC Number 204-589-7 [7]

IUPAC Name 2-phenoxyethan-1-ol [1]

Synonyms

Ethylene glycol monophenyl

ether, Phenyl cellosolve,

Phenoxytol

[1][2][4][6][8]

Molecular Formula C8H10O2 [1][2][8]

Molecular Weight 138.166 g/mol [1][4]

InChI Key
QCDWFXQBSFUVSP-

UHFFFAOYSA-N
[1]

Property Value Source

Appearance Colorless oily liquid [1]

Odor Faint aromatic/rose-like [1][2]

Melting Point 11-14 °C [2]

Boiling Point 244-246 °C [2]

Flash Point 121-127 °C [2][8]

Density 1.102 g/cm³ [1]

Solubility in water 26 g/kg (Slightly soluble) [1][9]

Solubility in other solvents

Freely soluble in alcohol, ether,

and sodium hydroxide

solutions.

[2][9]
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Part 2: Synthesis and Mechanism of Action
Synthesis of 2-Phenoxyethanol
The industrial production of 2-phenoxyethanol is primarily achieved through the

hydroxyethylation of phenol.[1] This process, a variation of the Williamson ether synthesis,

involves the reaction of phenol with ethylene oxide in an alkaline medium.[2][10]

A common laboratory-scale synthesis involves the reaction of sodium phenolate with 2-

chloroethanol.[10]

Experimental Protocol: Synthesis of 2-Phenoxyethanol via Ethylene Carbonate

This protocol describes a laboratory-scale synthesis of 2-phenoxyethanol using ethylene

carbonate and phenol, which offers a high conversion rate.[11]

Materials:

Phenol (94.1 g, 1.0 mole)

Ethylene carbonate (89.9 g, 1.02 mole)

Potassium fluoride (1 g, 0.5% of total reactant weight)

500 ml round-bottomed flask

Condenser

Gas bubbler

Magnetic stirrer

Heating oil bath

Procedure:

Combine phenol, ethylene carbonate, and potassium fluoride in the round-bottomed flask.

Equip the flask with a condenser and a gas bubbler.
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Provide agitation using a magnetic stirrer.

Heat the reaction mixture to 160 °C (±2 °C) using an oil bath.

Maintain the temperature and stirring for 2.5 hours.

After the reaction is complete, remove the flask from the oil bath and allow it to cool.

Purify the product by distillation to obtain 2-phenoxyethanol.

Mechanism of Antimicrobial Action
2-Phenoxyethanol's primary utility in many applications stems from its germicidal and

germistatic properties.[1] It is effective against a broad spectrum of gram-negative and gram-

positive bacteria, as well as the yeast Candida albicans.[1] While the precise mechanism is not

fully elucidated, it is understood to disrupt the bacterial cell membrane, leading to increased

permeability and leakage of intracellular components.
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External Environment Bacterial Cell

Phenoxyethanol Cell MembraneInteraction & Disruption
Cytoplasm

(Intracellular Components)

Increased Permeability Leakage of
Components
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective
Equipment (Gloves, Goggles)

Ensure Adequate Ventilation
(Fume Hood)

Dispense Chemical

Tightly Close Container

Clean Spills with
Inert Absorbent Material

Dispose of Waste According
to Regulations

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of 2-phenoxyethanol.
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Conclusion
2-Phenoxyethanol is a versatile and economically significant compound with a long history of

safe and effective use, particularly as a preservative. While the specific derivative 1-(2-
Methoxyphenyl)-2-phenoxyethanol remains an area for potential future research, a thorough

understanding of the properties, synthesis, and applications of 2-phenoxyethanol provides a

critical foundation for any such investigation. The data and protocols presented in this guide are

intended to support researchers and developers in their work with this important class of

chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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